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Compound of Interest

Compound Name:
5-Bromo-1-chloro-3-fluoro-2-

iodobenzene

CAS No.: 83027-73-0

Cat. No.: B1371629

Get Quote

5-Bromo-1-chloro-3-fluoro-2-iodobenzene (CAS No. 83027-73-0) is a highly substituted

aromatic compound with significant potential as a building block in the synthesis of complex

organic molecules for pharmaceuticals and advanced materials.[1][2] Its utility stems from the

distinct reactivity of its four different halogen substituents, which allows for selective, sequential

cross-coupling reactions. However, the very complexity that makes this molecule synthetically

valuable also presents a challenge for unambiguous structural characterization.

Publicly available experimental spectroscopic data for this specific compound is notably scarce.

[3][4] This guide, therefore, adopts a predictive and pedagogical approach. As a Senior

Application Scientist, my objective is to leverage foundational spectroscopic principles and data

from analogous structures to construct a reliable, predicted spectroscopic profile for 5-Bromo-
1-chloro-3-fluoro-2-iodobenzene. This document serves not only as a data repository but

also as a case study in the analytical logic required to characterize complex small molecules.

The workflow for this analytical endeavor is rooted in a multi-technique approach, ensuring that

the structural hypothesis is validated through orthogonal methods.
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Spectroscopic Analysis Workflow
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Caption: A logical workflow for the structural elucidation of an organic compound.

Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy – Mapping the Electronic Landscape
NMR spectroscopy is the most powerful tool for determining the precise connectivity of a

molecule in solution. For 5-Bromo-1-chloro-3-fluoro-2-iodobenzene, a combination of ¹H,

¹³C, and ¹⁹F NMR would be required for full characterization. The predictions below are based

on established substituent chemical shift effects in benzene rings.

Experimental Protocol: NMR Data Acquisition
Sample Preparation:

For ¹H NMR: Dissolve 5-10 mg of the solid compound in approximately 0.7 mL of

deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

For ¹³C NMR: A higher concentration is required due to the low natural abundance of ¹³C.

Dissolve 20-50 mg of the compound in 0.7 mL of the chosen deuterated solvent.
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Instrumentation: A 400 MHz (or higher) NMR spectrometer is recommended to achieve good

signal dispersion.

¹H NMR Parameters:

Pulse Program: Standard single-pulse ('zg30').

Spectral Width: -2 to 10 ppm.

Acquisition Time: ~3-4 seconds.

Relaxation Delay: 2 seconds.

Number of Scans: 16.

¹³C NMR Parameters:

Pulse Program: Standard proton-decoupled ('zgpg30').

Spectral Width: 0 to 160 ppm.

Number of Scans: 1024 or more, depending on concentration.

¹⁹F NMR Parameters:

Pulse Program: Standard single-pulse, proton-decoupled.

Spectral Width: Set relative to a reference like CFCl₃.

Predicted ¹H NMR Spectrum
The molecule has two aromatic protons, H-4 and H-6. Their chemical shifts are influenced by

the surrounding halogens. The iodine at C-2 is weakly electron-withdrawing, while the fluorine

at C-3, chlorine at C-1, and bromine at C-5 are strongly electron-withdrawing, deshielding the

adjacent protons.

H-4: This proton is ortho to the fluorine and meta to the bromine. It will experience significant

deshielding from the fluorine. We expect it to be a doublet due to coupling with the fluorine.
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H-6: This proton is ortho to the bromine and meta to the chlorine. It will appear as a simple

doublet due to coupling with H-4.

The key interaction defining the spectrum is the coupling between the remaining protons and

the fluorine atom.

Predicted ¹H NMR Couplings

Structure with Protons Highlighted

H-4

H-6

³J(H,H) ≈ 2-3 Hz (meta)
F-3

³J(H,F) ≈ 6-8 Hz (ortho)

Click to download full resolution via product page

Caption: Predicted key spin-spin couplings for 5-Bromo-1-chloro-3-fluoro-2-iodobenzene.

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Signal
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Rationale

H-4 7.60 - 7.75
Doublet of
doublets (dd)

³J(H,F) ≈ 7.0,
⁴J(H,H) ≈ 2.5

Deshielded by
ortho-F and
meta-Br.
Coupled to
both F-3 and
H-6.

| H-6 | 7.45 - 7.60 | Doublet (d) | ⁴J(H,H) ≈ 2.5 | Deshielded by ortho-Br and meta-Cl. Coupled

to H-4. |

Predicted ¹³C NMR Spectrum
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The ¹³C spectrum will show six distinct signals for the aromatic carbons. The chemical shifts

are dominated by two factors: the inductive effect of the directly bonded halogen and coupling

with the fluorine atom. Carbons bonded to halogens are significantly shifted, with the C-F and

C-I bonds showing the most pronounced effects.

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Signal
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity
(due to F)

Coupling
Constant (J,
Hz)

Rationale

C-3 (C-F) 158 - 162 Doublet (d)
¹J(C,F) ≈ 240-
250

Direct
attachment to
highly
electronegativ
e F; large one-
bond coupling.

C-1 (C-Cl) 133 - 137 Doublet (d) ³J(C,F) ≈ 3-5
Attached to Cl,

meta to F.

C-5 (C-Br) 120 - 124 Doublet (d) ³J(C,F) ≈ 4-6
Attached to Br,

meta to F.

C-4 (C-H) 118 - 122 Doublet (d) ²J(C,F) ≈ 20-25

Ortho to F,

subject to strong

two-bond C-F

coupling.

C-6 (C-H) 115 - 119
Singlet or small

doublet
⁴J(C,F) ≈ 1-3

Para to F, weak

long-range

coupling.

| C-2 (C-I) | 90 - 95 | Doublet (d) | ²J(C,F) ≈ 22-28 | Strong shielding "heavy atom effect" from I;

ortho to F. |

Part 2: Infrared (IR) Spectroscopy – Probing
Molecular Vibrations
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IR spectroscopy identifies the types of bonds present in a molecule by measuring their

vibrational frequencies. For this compound, the key regions of interest are the C-H stretching,

the C=C aromatic ring stretching, and the C-X (halogen) stretching regions.

Experimental Protocol: IR Data Acquisition
Technique: Attenuated Total Reflectance (ATR) is the preferred method for a solid sample

due to its simplicity and minimal sample preparation.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Procedure:

Ensure the ATR crystal (typically diamond or germanium) is clean by taking a background

spectrum of air.

Place a small amount of the solid sample onto the crystal.

Apply pressure using the instrument's anvil to ensure good contact.

Collect the spectrum over a range of 4000-400 cm⁻¹.

Average 16 to 32 scans to obtain a high-quality spectrum.

Predicted IR Absorption Bands
The predicted spectrum is based on characteristic frequencies for polysubstituted aromatic

compounds.[5][6]

Table 3: Predicted IR Spectral Data
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Wavenumber
(cm⁻¹)

Intensity Assignment Rationale

3100 - 3000 Weak-Medium
Aromatic C-H
Stretch

Characteristic for
sp² C-H bonds.

1600 - 1550 Medium
Aromatic C=C Ring

Stretch

The high degree of

substitution may

weaken this band.

1470 - 1430 Medium-Strong
Aromatic C=C Ring

Stretch

A second

characteristic band for

the benzene ring

skeleton.

1250 - 1000 Strong C-F Stretch

The C-F bond

vibration is typically

very strong and

occurs in this region.

[6]

880 - 820 Strong
C-H Out-of-Plane

Bending

For two adjacent

protons on a benzene

ring, a strong band is

expected here.[7]

800 - 650 Medium C-Cl Stretch

The C-Cl bond

vibration falls within

this range.

650 - 550 Medium C-Br Stretch

The heavier bromine

atom lowers the

vibrational frequency.

| < 550 | Medium | C-I Stretch | The C-I stretch is expected at the lowest frequency among the

halogens. |

Part 3: Mass Spectrometry (MS) – Determining Mass
and Fragmentation
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Mass spectrometry provides the molecular weight and, through fragmentation analysis, clues

about the molecule's structure. For this compound, the isotopic patterns of bromine (⁷⁹Br:⁸¹Br ≈

1:1) and chlorine (³⁵Cl:³⁷Cl ≈ 3:1) will be critical for identifying the molecular ion and its

fragments.

Experimental Protocol: MS Data Acquisition
Ionization Technique: Electron Impact (EI) is a standard method that provides reproducible

fragmentation patterns.

Instrumentation: A Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct insertion

probe on a mass spectrometer.

Procedure (GC-MS):

Dissolve a small amount of the sample in a volatile solvent (e.g., dichloromethane).

Inject the solution into the GC. The compound will be separated from any impurities and

introduced into the mass spectrometer.

The MS will be scanned over a mass range of m/z 50-400.

EI Parameters: Standard electron energy of 70 eV.

Predicted Mass Spectrum
The molecular weight of C₆H₂BrClFI is 335.34 g/mol . The mass spectrum will show a complex

molecular ion (M⁺) cluster due to the isotopes of Br and Cl. The most abundant peak in this

cluster will correspond to the ion containing ⁷⁹Br and ³⁵Cl.
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Predicted EI-MS Fragmentation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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